Cas no 55121-98-7 (Quinoline, 4-chloro-7-(trifluoromethyl)-, 1-oxide)

• Product Name: Quinoline, 4-chloro-7-(trifluoromethyl)-, 1-oxide
• CAS No: 55121-98-7
• MF: C₁₀H₅ClF₃NO
• MW: 247.601011991501
• CID: 352768
• PubChem ID: 23128133
• Update Time: 2025-04-19

Quinoline, 4-chloro-7-(trifluoromethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-7-(trifluoromethyl)-, 1-oxide
• 4-chloro-1-oxido-7-(trifluoromethyl)quinolin-1-ium
• 4-Chloro-1-oxo-7-(trifluoromethyl)-1lambda~5~-quinoline
• 4-chloro-7-trifluoromethylquinoline N-oxide
• 4-chloro-7-trifluoromethylquinoline-1-oxide
• 55121-98-7
• SCHEMBL2797388
• DTXSID00630846

• Inchi： 1S/C10H5ClF3NO/c11-8-3-4-15(16)9-5-6(10(12,13)14)1-2-7(8)9/h1-5H
• InChI Key： YNBOVSHNZLQXIK-UHFFFAOYSA-N
• SMILES： ClC1C=C[N+](=C2C=C(C(F)(F)F)C=CC2=1)[O-]

Computed Properties

• Exact Mass: 247.00125
• Monoisotopic Mass: 247.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines